Cas no 1863392-13-5 ([2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine)

• Product Name: [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine
• CAS No: 1863392-13-5
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 6507855
• PubChem ID: 130752584
• Update Time: 2025-10-28

[2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1863392-13-5
• EN300-1967860
• [2-(2,6-dichlorophenyl)propan-2-yl](methyl)amine
• [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine

• Inchi： 1S/C10H13Cl2N/c1-10(2,13-3)9-7(11)5-4-6-8(9)12/h4-6,13H,1-3H3
• InChI Key： PTMKXUJDMXXLCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)(C)NC)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine

Comprehensive Overview of [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine (CAS No. 1863392-13-5)

The compound [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine (CAS No. 1863392-13-5) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a 2,6-dichlorophenyl group and a propan-2-yl amine moiety, makes it a subject of interest for applications in drug discovery and material science. Researchers are increasingly exploring its potential due to its distinct chemical properties and reactivity patterns.

One of the key reasons for the growing interest in [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine is its relevance in addressing modern challenges in medicinal chemistry. For instance, the rise of personalized medicine and targeted drug delivery has spurred demand for novel compounds with precise biological activity. This compound’s structural features, such as the dichlorophenyl group, are often associated with enhanced binding affinity to specific biological targets, making it a candidate for further investigation in therapeutic applications.

In addition to its pharmaceutical potential, CAS No. 1863392-13-5 is also being studied for its role in green chemistry initiatives. With increasing global emphasis on sustainable synthesis and eco-friendly processes, researchers are examining how this compound can be synthesized using minimal waste and energy-efficient methods. Its stability under various conditions further adds to its appeal for industrial applications where environmental considerations are paramount.

The compound’s nomenclature, [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine, reflects its intricate structure, which includes a methylamine substituent attached to a propan-2-yl backbone. This configuration is often linked to molecules with notable bioactivity, a topic frequently searched by professionals in the field. Understanding its structure-activity relationship (SAR) is crucial for optimizing its use in various applications, from catalysis to molecular imaging.

Another area of interest is the compound’s potential in neuroscience research. Given the increasing prevalence of neurological disorders, scientists are exploring how derivatives of [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine might interact with neurotransmitter systems. This aligns with trending searches on neuroprotective agents and central nervous system (CNS) drug development, highlighting its relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, the compound’s CAS No. 1863392-13-5 serves as a valuable intermediate in multi-step reactions. Its chlorinated aromatic component offers opportunities for further functionalization, a feature highly sought after in organic synthesis. This versatility makes it a subject of study in academic and industrial labs alike, particularly in projects focused on high-throughput screening and combinatorial chemistry.

In conclusion, [2-(2,6-Dichlorophenyl)propan-2-yl](methyl)amine (CAS No. 1863392-13-5) represents a compelling case study in modern chemical research. Its multifaceted applications—spanning drug discovery, sustainable chemistry, and material science—underscore its importance in addressing both current and future scientific challenges. As research progresses, this compound is likely to remain a focal point for innovation and interdisciplinary collaboration.